Inorganic compounds are a vast category of chemical substances that do not contain carbon-hydrogen bonds, with the exception of certain classes like carbides, nitrides, and carbonates. They encompass a wide range of elements from the periodic table, including metals, metalloids, and non-metals. These compounds play crucial roles in various industries such as pharmaceuticals, agriculture, and construction due to their unique physical and chemical properties. For instance, sodium chloride (table salt) is essential for food preservation and human consumption, while calcium carbonate is widely used in toothpaste and cement production. The diverse applications of inorganic compounds make them indispensable in both industrial processes and daily life. 无机化合物是一大类不含有碳-氢键（某些特定类别如 carbides、nitrides 和 carbonates 除外）的化学物质。它们包括元素周期表中的各类元素，如金属、半金属和非金属。这些化合物在制药、农业和建筑等行业中发挥着重要作用，由于其独特的物理和化学性质。例如，氯化钠（食盐）对于食品防腐和人类食用至关重要，而碳酸钙则广泛用于牙膏和水泥生产中。无机化合物的多样用途使它们成为工业过程和日常生活中不可或缺的部分。